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The remarkable correspondence between the thermodynamics of the Bañados-Teitelboim-Zanelli (BTZ) black

hole and calculations within two-dimensional Conformal Field Theory (CFT) stands as a cornerstone of the

AdS/CFT correspondence. This guide provides a detailed comparison of these two approaches, highlighting

the precise agreement in their predictions for the thermodynamic properties of the BTZ black hole.

I. Theoretical Frameworks: A Duality of Perspectives
The validation of BTZ black hole thermodynamics through CFT calculations is rooted in the AdS/CFT

correspondence, which posits a duality between a theory of quantum gravity in a d-dimensional Anti-de Sitter

(AdS) spacetime and a conformal field theory on its (d-1)-dimensional boundary. In the context of the BTZ
black hole, which is a solution to Einstein's equations in (2+1)-dimensional AdS space, the dual theory is a 2D

CFT.

BTZ Black Hole Thermodynamics: The thermodynamics of a BTZ black hole is derived from its metric, which

describes the geometry of spacetime around it. Key thermodynamic quantities such as the Bekenstein-

Hawking entropy and the Hawking temperature are determined by the properties of the black hole's event

horizon.

Conformal Field Theory Calculations: In the dual 2D CFT, the microscopic states of the black hole are

proposed to be described by the states of the CFT. The entropy of the black hole is then calculated by

counting the degeneracy of these states at a given energy level, a task for which the Cardy formula is a

powerful tool.

II. Comparative Analysis of Thermodynamic Quantities
The following table summarizes the key thermodynamic quantities of a rotating BTZ black hole as calculated

from the gravitational (BTZ) and the field theory (CFT) perspectives, demonstrating their exact

correspondence.
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Thermodynamic Quantity BTZ Black Hole Calculation
2D Conformal Field Theory
Calculation

Mass (M)
Derived from the ADM mass of the

spacetime.

Corresponds to the energy of the

CFT state, related to the

eigenvalues of the Virasoro

generators, ngcontent-ng-

c4139270029="" _nghost-ng-

c3278073658="" class="inline ng-

star-inserted">

𝐿0L0​

and

𝐿̄0Lˉ0​

.

Angular Momentum (J)
An intrinsic property of the rotating

black hole solution.

Corresponds to the momentum of

the CFT state, related to the

difference between the eigenvalues

of the Virasoro generators,

𝐿0L0​

and

𝐿̄0Lˉ0​

.

Bekenstein-Hawking Entropy (SBH)

Proportional to the area

(circumference) of the event

horizon:

𝑆𝐵𝐻 = 2𝜋𝑟+
4𝐺 SBH​=4G2πr+​​

Given by the Cardy formula:

ngcontent-ng-c4139270029=""

_nghost-ng-c3278073658=""

class="inline ng-star-inserted">

𝑆𝐶𝐹𝑇 = 2𝜋√𝑐𝐿0
6 + 2𝜋√ 𝑐̄𝐿̄0

6 0}{6}}SCFT​=2π6cL0​​​+2

Hawking Temperature (TH)

Determined by the surface gravity of

the event horizon:

𝑇𝐻 = 𝑟+
2 − 𝑟−

2

2𝜋𝑙2 𝑟+
TH​=2πl2r+​r+2​−r−2​​

Corresponds to the temperature of

the CFT.

Here, ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

𝑟+ r+​
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and ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

𝑟− r−​

are the outer and inner horizon radii of the BTZ black hole,

𝐺G

is the three-dimensional Newton's constant,

𝑙l

is the AdS radius,

𝑐c

and

𝑐̄cˉ

are the central charges of the CFT, and

𝐿0 L0​

and

𝐿̄0 Lˉ0​

are the eigenvalues of the zero-mode Virasoro generators.

III. Experimental and Calculational Protocols
A. BTZ Black Hole Thermodynamics: Derivation from the Metric

The starting point for calculating the thermodynamic properties of a BTZ black hole is its metric:

𝑑𝑠2 = − 𝑁(𝑟)2 𝑑𝑡2 + 𝑑𝑟2

𝑁(𝑟)2 + 𝑟2 (𝑑𝜙 + 𝑁𝜙 (𝑟)𝑑𝑡)2
ds2=−N(r)2dt2+N(r)2dr2​+r2(dϕ+Nϕ(r)dt)2

where

𝑁(𝑟)2 = − 8𝐺𝑀 + 𝑟2

𝑙2
+ 16𝐺2 𝐽2

𝑟2 N(r)2=−8GM+l2r2​+r216G2J2​

and

𝑁𝜙 (𝑟) = − 4𝐺𝐽
𝑟2 Nϕ(r)=−r24GJ​

.

The step-by-step protocol for deriving the thermodynamic quantities is as follows:
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Identify the Event Horizon: The event horizon, ngcontent-ng-c4139270029="" _nghost-ng-c3278073658=""

class="inline ng-star-inserted">

𝑟+ r+​

, is the larger root of the equation

𝑁(𝑟)2 = 0N(r)2=0

.

Calculate the Bekenstein-Hawking Entropy: The entropy is proportional to the area of the event horizon,

which in 2+1 dimensions is its circumference. The formula is ngcontent-ng-c4139270029="" _nghost-ng-

c3278073658="" class="inline ng-star-inserted">

𝑆𝐵𝐻 = 𝐴
4𝐺 = 2𝜋𝑟+

4𝐺 SBH​=4GA​=4G2πr+​​

.

Calculate the Hawking Temperature: The Hawking temperature is determined by the surface gravity,

ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

𝜅κ

, at the event horizon, where

𝑇𝐻 = 𝜅
2𝜋TH​=2πκ​

. The surface gravity is given by

𝜅 = 𝑟+
2 − 𝑟−

2

𝑙2 𝑟+
κ=l2r+​r+2​−r−2​​

, where ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

𝑟− r−​

is the inner horizon radius.

Express Mass and Angular Momentum: The mass (M) and angular momentum (J) of the black hole are

related to the horizon radii by ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-

star-inserted">

𝑀 = 𝑟+
2 + 𝑟−

2

8𝐺𝑙2
M=8Gl2r+2​+r−2​​

and ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

𝐽 = 𝑟+ 𝑟−
4𝐺𝑙 J=4Glr+​r−​​
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.

B. CFT Calculation: Application of the Cardy Formula

The entropy of a 2D CFT at high temperature is given by the Cardy formula. The protocol for its application to

the BTZ black hole is:

Identify the Dual CFT: The CFT dual to the BTZ black hole is a 2D CFT with a central charge determined

by the AdS radius and Newton's constant.

Determine the Central Charge: The central charges for the left- and right-moving sectors of the CFT are

given by

𝑐 = 𝑐̄ = 3𝑙
2𝐺c=cˉ=2G3l​

.

Relate Black Hole Parameters to CFT States: The mass and angular momentum of the BTZ black hole are

mapped to the eigenvalues of the Virasoro generators,

𝐿0 L0​

and

𝐿̄0 Lˉ0​

, of the CFT:

𝐿0 = 1
2(𝑀𝑙 + 𝐽)L0​=21​(Ml+J)

𝐿̄0 = 1
2(𝑀𝑙 − 𝐽)Lˉ0​=21​(Ml−J)

Apply the Cardy Formula: The entropy of the CFT is calculated using the Cardy formula: ngcontent-ng-

c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

𝑆𝐶𝐹𝑇 = 2𝜋√𝑐𝐿0
6 + 2𝜋√ 𝑐̄𝐿̄0

6 SCFT​=2π6cL0​​​+2π6cˉLˉ0​​​

.

Verify Agreement: Substituting the expressions for

𝑐c

,

𝐿0 L0​
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, and

𝐿̄0 Lˉ0​

into the Cardy formula yields an expression for the entropy that exactly matches the Bekenstein-Hawking
entropy of the BTZ black hole.

IV. Visualizing the Validation
The following diagrams illustrate the logical flow of the validation process, from the fundamental parameters

of each theory to the final agreement on the thermodynamic quantities.

BTZ Black Hole (Gravity Side)

BTZ Metric Horizon Radii (r+, r-)N(r)^2 = 0

Mass (M) & Angular Momentum (J)

Bekenstein-Hawking Entropy (SBH)SBH = 2πr+ / 4G

Hawking Temperature (TH)TH = (r+^2 - r-^2) / (2πl^2r+)

Click to download full resolution via product page

Figure 1: Workflow for calculating BTZ black hole thermodynamics.

2D Conformal Field Theory (Field Theory Side)

c = 3l / 2G CFT Entropy (SCFT)

L0 = (Ml+J)/2
L0_bar = (Ml-J)/2

Cardy Formula
CFT Temperature

Click to download full resolution via product page

Figure 2: Workflow for calculating entropy in the dual 2D CFT.
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BTZ Black Hole 2D CFT

BTZ Thermodynamics
(SBH, TH)

AdS/CFT Dictionary
(Parameter Mapping)

CFT Thermodynamics
(SCFT, TCFT)

Validation:
SBH = SCFT
TH = TCFT

Click to download full resolution via product page

Figure 3: Logical relationship of the AdS/CFT validation.

V. Conclusion
The precise agreement between the thermodynamic properties of the BTZ black hole, calculated from its

geometric properties, and the statistical mechanical calculations in the dual 2D Conformal Field Theory

provides powerful evidence for the validity of the AdS/CFT correspondence. This successful validation not

only demystifies the microscopic origins of black hole entropy for this specific case but also serves as a

crucial theoretical laboratory for exploring the profound connections between gravity and quantum field

theory.

To cite this document: BenchChem. [Validating BTZ Black Hole Thermodynamics with CFT Calculations: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192422#validating-btz-black-hole-thermodynamics-with-cft-
calculations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and

advanced chemicals, empowering scientists and researchers to

drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1192422?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

